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Compound of Interest

Compound Name: HOOCCH2O-PEG5-CH2COOtBu

Cat. No.: B15385492 Get Quote

Technical Support Center: HOOCCH2O-PEG5-
CH2COOtBu
Welcome to the technical support center for HOOCCH2O-PEG5-CH2COOtBu. This guide is

designed to assist researchers, scientists, and drug development professionals with the proper

storage and handling of this reagent. Below you will find frequently asked questions and

troubleshooting guidance to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for HOOCCH2O-PEG5-CH2COOtBu?

A1: For optimal stability and performance, HOOCCH2O-PEG5-CH2COOtBu should be stored

at 0-8°C. Some similar PEG compounds are recommended for long-term storage at -18°C and

should be protected from light.[1][2] Always refer to the product-specific information sheet

provided by the supplier for the most accurate storage recommendations.

Q2: What is the typical purity of this reagent?

A2: The purity of HOOCCH2O-PEG5-CH2COOtBu is typically 95% or higher.

Q3: What are the known hazards associated with HOOCCH2O-PEG5-CH2COOtBu?
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A3: According to safety information, this compound is associated with the following hazard

statements: H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may

cause respiratory irritation).

Q4: What precautionary measures should I take when handling this compound?

A4: When handling HOOCCH2O-PEG5-CH2COOtBu, it is important to follow these

precautionary statements: P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P302+352

(IF ON SKIN: Wash with plenty of soap and water), and P305+351+338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing). Always handle this reagent in a well-ventilated area and use appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q5: What is the appearance of this compound?

A5: While specific information for this exact compound is not detailed, similar PEG reagents are

often described as a colorless liquid or solid.[1][2] Any significant deviation from a colorless

appearance may indicate degradation.
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Issue Possible Cause Recommended Action

Unexpected experimental

results

Reagent degradation due to

improper storage.

Verify the storage conditions

(temperature and light

exposure). If stored improperly,

consider using a fresh vial of

the reagent for subsequent

experiments.

Change in physical

appearance (e.g., color

change)

Contamination or degradation.

Do not use the reagent.

Discard the current vial and

obtain a fresh one. Ensure

proper handling techniques to

prevent cross-contamination.

Difficulty dissolving the

compound

Incorrect solvent or low

temperature.

Confirm the recommended

solvent from the product

datasheet. Gently warm the

solution if appropriate for the

solvent and compound

stability.

Quantitative Data Summary
Parameter Value Source

Storage Temperature 0-8°C

Long-term Storage (similar

compounds)
-18°C [1][2]

Purity ≥ 95%
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Troubleshooting Workflow
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Caption: Troubleshooting workflow for reagent stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. msesupplies.com [msesupplies.com]

To cite this document: BenchChem. [storage and handling conditions for HOOCCH2O-
PEG5-CH2COOtBu]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15385492#storage-and-handling-conditions-for-
hoocch2o-peg5-ch2cootbu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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